1-(3-Furyl)-2-(methylamino)ethanol

• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 1-(furan-3-yl)-2-(methylamino)ethanol
• InChI: InChI=1S/C7H11NO2/c1-8-4-7(9)6-2-3-10-5-6/h2-3,5,7-9H,4H2,1H3
• InChI Key: FUUQXCXLNXMCMG-UHFFFAOYSA-N
• Canonical SMILES: CNCC(C1=COC=C1)O

Description

1-(3-Furyl)-2-(methylamino)ethanol is a useful research compound. Its molecular formula is C7H11NO2 and its molecular weight is 141.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trimethylsulfonium iodide (20.4 g) and 3-furaldehyde (8.65 mL) are added to potassium hydroxide (11.2 g) and H2O (0.45 mL) in acetonitrile (150 mL). The reaction mixture is heated to 60° C. for 2.5 h. The reaction mixture is allowed to cool to room temperature. The precipitate is filtered off, and the filtrate is concentrated in vacuo. The resulting crude epoxide (10.747 g) is dissolved in methanol (50 mL) and added to a 2.0 M solution of methylamine in methanol (100 mL). The reaction mixture is stirred at room temperature for 3 d and then heated to reflux for 30 min. The reaction mixture is allowed to cool to room temperature and is concentrated in vacuo. The resulting brown oil was purified via column chromatography (CHCl3/methanol, 95/5, 90/10; CHCl3/methanol/NH4OH, 90/10/1) to yield 2.703 g (19%) of the title compound as a yellow oil.